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Introduction
Rocatinlimab is an investigational monoclonal antibody targeting the OX40 receptor, a key co-

stimulatory molecule on activated T cells. By blocking OX40, rocatinlimab aims to rebalance

the immune response that drives atopic dermatitis (AD). This guide provides a systematic

comparison of rocatinlimab's clinical trial data with established and emerging treatments for

moderate-to-severe atopic dermatitis, including the biologics dupilumab and tralokinumab, and

the Janus kinase (JAK) inhibitors abrocitinib, upadacitinib, and baricitinib.

Comparative Efficacy of Rocatinlimab and
Alternatives
The following tables summarize the primary efficacy endpoints from pivotal Phase 3 clinical

trials of rocatinlimab and its comparators. The key endpoints include the proportion of patients

achieving a 75% improvement in the Eczema Area and Severity Index (EASI-75) and a

validated Investigator's Global Assessment (vIGA-AD) score of 0 (clear) or 1 (almost clear).

Table 1: Efficacy of Rocatinlimab in Phase 3 ROCKET Program (Monotherapy)
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Trial Treatment Arm
EASI-75 Response
Rate at Week 24

vIGA-AD 0/1
Response Rate at
Week 24

HORIZON[1][2] Rocatinlimab 32.8% 19.3%

Placebo 13.7% 6.6%

IGNITE[3][4]
Rocatinlimab (Higher

Dose)
42.3% 23.6%

Rocatinlimab (Lower

Dose)
36.3% 19.1%

Placebo
Not explicitly stated in

provided results

Not explicitly stated in

provided results

Table 2: Efficacy of Alternative Biologics in Phase 3 Trials (Monotherapy)

Drug Trial(s)
EASI-75 Response
Rate at Week 16

IGA 0/1 Response
Rate at Week 16

Dupilumab
SOLO 1 & SOLO 2

(Pooled)[5][6]

44-51% (depending

on dosing)

37-38% (depending

on dosing)

Placebo 12-15% 9-10%

Tralokinumab
ECZTRA 1 & ECZTRA

2

25.0% (ECZTRA 1),

33.2% (ECZTRA 2)

15.8% (ECZTRA 1),

22.2% (ECZTRA 2)

Placebo
12.7% (ECZTRA 1),

11.4% (ECZTRA 2)

7.1% (ECZTRA 1),

10.9% (ECZTRA 2)

Table 3: Efficacy of JAK Inhibitors in Phase 3 Trials (Monotherapy)
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Drug Trial(s)
EASI-75 Response
Rate at Week 12

IGA 0/1 Response
Rate at Week 12

Abrocitinib JADE MONO-2[7][8]
61.0% (200mg),

44.5% (100mg)

38.1% (200mg),

28.4% (100mg)

Placebo 10.4% 9.1%

Upadacitinib
Measure Up 1 & 2

(Pooled)

70-80% (15mg &

30mg)

48-62% (15mg &

30mg)

Placebo 13-16% 5-8%

Baricitinib
BREEZE-AD1 &

BREEZE-AD2

Not a primary

endpoint

11.4-16.8% (2mg &

4mg)

Placebo 4.5-4.8%

Comparative Safety Profile
Table 4: Common Treatment-Emergent Adverse Events (TEAEs)

Drug Common TEAEs

Rocatinlimab
Pyrexia, chills, headache, gastrointestinal

ulceration (rare)

Dupilumab
Injection site reactions, conjunctivitis, oral

herpes

Tralokinumab
Upper respiratory tract infections, conjunctivitis,

injection site reactions

Abrocitinib Nausea, nasopharyngitis, headache

Upadacitinib
Upper respiratory tract infection, acne, herpes

simplex, headache

Baricitinib
Upper respiratory tract infections,

nasopharyngitis, headache
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Experimental Protocols
Rocatinlimab (ROCKET Program)

ROCKET HORIZON & IGNITE (Monotherapy):[1][2][3][4][9][10] These were 24-week,

randomized, double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-

severe atopic dermatitis.

Inclusion Criteria: Adults with a diagnosis of AD for at least one year, inadequate response

to topical medications, Eczema Area and Severity Index (EASI) score ≥16, validated

Investigator's Global Assessment for Atopic Dermatitis (vIGA-AD) score ≥3, and body

surface area (BSA) involvement ≥10%.

Randomization and Dosing: In HORIZON, patients were randomized 3:1 to receive

subcutaneous rocatinlimab or placebo every four weeks, with a loading dose at week two.

[2] In IGNITE, patients were randomized to receive one of two doses of rocatinlimab or

placebo every four weeks with a loading dose at week two.[4][9]

Primary Endpoints: The co-primary endpoints were the proportion of patients achieving

EASI-75 and a vIGA-AD score of 0 or 1 with a ≥2-point reduction from baseline at week

24.[2][4]

ROCKET SHUTTLE (Combination Therapy):[11][12][13] A 24-week, randomized, double-

blind, placebo-controlled Phase 3 trial in adults.

Intervention: Evaluated the efficacy and safety of rocatinlimab in combination with topical

corticosteroids (TCS) and/or topical calcineurin inhibitors (TCIs) compared to placebo with

TCS/TCIs.[11][12]

Dosing: Patients received subcutaneous rocatinlimab or placebo every four weeks.[12]

ROCKET ASCEND (Long-Term Extension):[1][14][15][16][17] An ongoing study evaluating

the long-term safety and efficacy of rocatinlimab.

Design: Patients who completed parent studies (like HORIZON and IGNITE) could enroll.

Responders were re-randomized to continue rocatinlimab at different dosing intervals or

switch to placebo.[1][14][15]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11901500/
https://www.prnewswire.com/news-releases/kyowa-kirin-announces-top-line-data-from-rocatinlimab-phase-3-rocket-horizon-trial-for-adults-with-moderate-to-severe-atopic-dermatitis-302258420.html
https://www.hcplive.com/view/aad-2025-rocatinlimab-a-t-cell-rebalancing-therapy-for-atopic-dermatitis
https://pubmed.ncbi.nlm.nih.gov/41314226/
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-3-study-of-rocatinlimab-monotherapy-in-atopic-dermatitis-ad-rocket-ignite/
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-3-study-of-rocatinlimab-monotherapy-vs-placebo-in-atopic-dermatitis-ad-rocket-horizon/
https://www.prnewswire.com/news-releases/kyowa-kirin-announces-top-line-data-from-rocatinlimab-phase-3-rocket-horizon-trial-for-adults-with-moderate-to-severe-atopic-dermatitis-302258420.html
https://pubmed.ncbi.nlm.nih.gov/41314226/
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-3-study-of-rocatinlimab-monotherapy-in-atopic-dermatitis-ad-rocket-ignite/
https://www.prnewswire.com/news-releases/kyowa-kirin-announces-top-line-data-from-rocatinlimab-phase-3-rocket-horizon-trial-for-adults-with-moderate-to-severe-atopic-dermatitis-302258420.html
https://pubmed.ncbi.nlm.nih.gov/41314226/
https://ctv.veeva.com/study/a-study-assessing-rocatinlimab-in-combination-with-topical-corticosteroid-and-or-topical-calcineurin
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-3-study-of-roctinlimab-corticosteroids-andor-calcineurin-inhibitors-in-ad-rocket-shuttle/
https://www.kkna.kyowakirin.com/media-center/kyowa-kirin-announces-late-breaking-abstract-presentation-at-the-european-academy-of-dermatology-and-venerology-congress/
https://ctv.veeva.com/study/a-study-assessing-rocatinlimab-in-combination-with-topical-corticosteroid-and-or-topical-calcineurin
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-3-study-of-roctinlimab-corticosteroids-andor-calcineurin-inhibitors-in-ad-rocket-shuttle/
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/a-phase-3-study-of-roctinlimab-corticosteroids-andor-calcineurin-inhibitors-in-ad-rocket-shuttle/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11901500/
https://ctv.veeva.com/study/a-study-to-assess-long-term-safety-tolerability-and-efficacy-of-rocatinlimab-in-adult-and-adolesce
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/phase-3-long-term-study-of-rocatinlimab-in-participants-with-atopic-dermatitis-ad-rocket-ascend/
https://www.withpower.com/trial/phase-3-dermatitis-atopic-4-2023-fc4c6
https://www.prnewswire.com/news-releases/amgen-and-kyowa-kirin-announce-top-line-results-from-rocatinlimab-phase-3-ascend-long-term-extension-study-in-adults-with-moderate-to-severe-atopic-dermatitis-302549965.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11901500/
https://ctv.veeva.com/study/a-study-to-assess-long-term-safety-tolerability-and-efficacy-of-rocatinlimab-in-adult-and-adolesce
https://www.hra.nhs.uk/planning-and-improving-research/application-summaries/research-summaries/phase-3-long-term-study-of-rocatinlimab-in-participants-with-atopic-dermatitis-ad-rocket-ascend/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alternative Treatments
Dupilumab (SOLO 1 & SOLO 2):[5][6][18][19] Two identical 16-week, randomized, double-

blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe AD.

Inclusion Criteria: Inadequate control with topical treatments, IGA score ≥3, EASI score

≥16, and BSA involvement ≥10%.[18]

Dosing: Subcutaneous dupilumab 300 mg weekly or every other week, or placebo.[5]

Primary Endpoint: Proportion of patients with an IGA score of 0 or 1 and a reduction of ≥2

points from baseline at week 16.[5]

Tralokinumab (ECZTRA 1 & ECZTRA 2):[20][21][22][23][24] Two 52-week, randomized,

double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe AD.

Inclusion Criteria: Diagnosis of AD for at least one year, inadequate response to topical

medications, EASI ≥16, IGA ≥3, and pruritus Numerical Rating Scale (NRS) average score

≥4.[20]

Dosing: Subcutaneous tralokinumab 300 mg every two weeks or placebo.[20]

Primary Endpoints: IGA score of 0 or 1 at week 16 and EASI-75 at week 16.[21]

Abrocitinib (JADE MONO-1 & JADE MONO-2):[7][8][25][26] Two 12-week, randomized,

double-blind, placebo-controlled Phase 3 trials in patients aged 12 and older with moderate-

to-severe AD.

Randomization: Patients were randomized 2:2:1 to receive oral abrocitinib 200 mg, 100

mg, or placebo once daily.[8]

Co-Primary Endpoints: IGA score of 0 or 1 with a ≥2-grade improvement and EASI-75 at

week 12.[25]

Upadacitinib (Measure Up 1 & Measure Up 2):[27][28][29][30][31] Two replicate, randomized,

double-blind, placebo-controlled Phase 3 trials in patients aged 12 and older with moderate-

to-severe AD.
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Randomization: Patients were randomized 1:1:1 to receive oral upadacitinib 15 mg, 30

mg, or placebo once daily.[29]

Co-Primary Endpoints: EASI-75 and a vIGA-AD response (score of 0 or 1 with ≥2 grades

of reduction) at week 16.[28]

Baricitinib (BREEZE-AD1 & BREEZE-AD2):[32][33][34][35][36] Two randomized, double-

blind, placebo-controlled Phase 3 monotherapy trials in adults with moderate-to-severe AD.

Randomization: Patients were randomized 2:1:1:1 to receive oral baricitinib 4 mg, 2 mg, 1

mg, or placebo once daily for 16 weeks.[34]

Primary Endpoint: Proportion of patients achieving a vIGA-AD score of 0 or 1 at week 16.

[32]

Signaling Pathways and Experimental Workflows
Signaling Pathways
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Caption: Simplified signaling pathways for Rocatinlimab, Biologics, and JAK Inhibitors in atopic

dermatitis.
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Experimental Workflow (Rocatinlimab Phase 3
Monotherapy Trial)
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Caption: A representative workflow for Rocatinlimab Phase 3 monotherapy clinical trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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